Cas no 495417-29-3 (4-Isoxazolecarboxylic acid, 3-(5-chloro-2-methoxyphenyl)-5-methyl-,ethyl ester)

4-Isoxazolecarboxylic acid, 3-(5-chloro-2-methoxyphenyl)-5-methyl-,ethyl ester structure
495417-29-3 structure
Product Name:4-Isoxazolecarboxylic acid, 3-(5-chloro-2-methoxyphenyl)-5-methyl-,ethyl ester
CAS No:495417-29-3
MF:C14H14ClNO4
MW:295.718263149261
CID:1524235
PubChem ID:10924416
Update Time:2025-04-21

4-Isoxazolecarboxylic acid, 3-(5-chloro-2-methoxyphenyl)-5-methyl-,ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxylic acid, 3-(5-chloro-2-methoxyphenyl)-5-methyl-,ethyl ester
    • DTXSID501166331
    • 495417-29-3
    • SY337926
    • MFCD22372661
    • ethyl 3-(5-chloro-2-methoxyphenyl)-5-methylisoxazole-4-carboxylate
    • Ethyl 3-(5-chloro-2-methoxyphenyl)-5-methyl-4-isoxazolecarboxylate
    • Inchi: 1S/C14H14ClNO4/c1-4-19-14(17)12-8(2)20-16-13(12)10-7-9(15)5-6-11(10)18-3/h5-7H,4H2,1-3H3
    • InChI Key: MEMVMIGLWPPCEG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C1C(C(=O)OCC)=C(C)ON=1)OC

Computed Properties

  • Exact Mass: 295.06122
  • Monoisotopic Mass: 295.0611356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 61.6Ų

Experimental Properties

  • PSA: 61.56
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